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Compound of Interest

Compound Name: DJ-1-IN-1

Cat. No.: B367212 Get Quote

Essential Safety and Handling Guide for DJ-1-IN-1
This document provides immediate safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling the DJ-1 inhibitor, DJ-1-
IN-1. The following procedural guidance is intended to ensure the safe and effective use of this

compound in a laboratory setting.

Chemical and Safety Data
DJ-1-IN-1 is a small molecule inhibitor of the DJ-1 protein, a key regulator in various cellular

processes. While it is not classified as a hazardous substance or mixture, adherence to

standard laboratory safety protocols is essential.[1]
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Property Value Reference

Chemical Name DJ-1-IN-1 MedChemExpress SDS

CAS Number 797780-71-3 MedChemExpress SDS

Molecular Formula C₁₆H₁₂ClNO₃ MedChemExpress SDS

Molecular Weight 301.72 g/mol [2]

Appearance Solid MedChemExpress SDS

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
MedChemExpress SDS

Storage (In solvent)
-80°C for 6 months, -20°C for 1

month
MedChemExpress SDS

Solubility DMSO: ≥10 mg/mL Cayman Chemical

Acute Toxicity No data available MedChemExpress SDS

Carcinogenicity

Not identified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA

MedChemExpress SDS

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling DJ-1-IN-1 to minimize exposure and

ensure personal safety.
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Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes or

dust.

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.

Body Protection
Impervious clothing (e.g., lab

coat)

Protects against contamination

of personal clothing.

Respiratory Protection Suitable respirator

Use in well-ventilated areas.

Avoid breathing dust or

aerosols.

Operational and Handling Procedures
Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures for the powder form are -20°C for long-term storage

(up to 3 years) and 4°C for short-term storage (up to 2 years).[1]

When dissolved in a solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Check for and remove any contact

lenses. Continue to rinse for at least 15 minutes.

Get medical attention.

Skin Contact

Flush contaminated skin with plenty of water.

Remove contaminated clothing and shoes. Get

medical attention if symptoms occur.

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, if breathing is irregular, or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. Get

medical attention.

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Get medical attention.

Disposal Plan
Dispose of unused DJ-1-IN-1 and contaminated materials in accordance with local, state, and

federal regulations. Consult with your institution's environmental health and safety office for

specific guidance. In general:

Solid Waste: Collect in a designated, labeled, and sealed container for chemical waste.

Liquid Waste: Collect in a designated, labeled, and sealed container for chemical waste. Do

not dispose of it down the drain.

Contaminated PPE: Dispose of as chemical waste.

Experimental Protocols
DJ-1-IN-1 has been identified as an inhibitor of the Wnt signaling pathway and exhibits

antiproliferative activity in ACHN (human renal cell adenocarcinoma) cells with an IC50 value of
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12.18 μM.[2] While a specific, detailed protocol for DJ-1-IN-1 is not available in the searched

literature, a general cell viability assay protocol, which can be adapted for ACHN cells, is

provided below.

General Cell Viability (MTT) Assay Protocol
This protocol is a standard method for assessing the effect of a compound on cell proliferation.

Materials:

ACHN cells

DJ-1-IN-1

Cell culture medium (e.g., RPMI-1640 with 10% FBS)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Plate reader

Procedure:

Cell Seeding: Seed ACHN cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours to allow for cell attachment.

Compound Treatment: Prepare a stock solution of DJ-1-IN-1 in DMSO. Further dilute the

stock solution with a cell culture medium to achieve a range of desired final concentrations.

Remove the old medium from the wells and add 100 µL of the medium containing the

different concentrations of DJ-1-IN-1. Include a vehicle control (medium with the same

concentration of DMSO used for the highest drug concentration).

Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at

37°C in a humidified incubator with 5% CO₂.
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MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to

each well and incubate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT

into formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to

each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration compared to

the vehicle control. Plot the results to determine the IC50 value.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the known signaling pathways of the DJ-1 protein and a

general workflow for assessing the impact of an inhibitor.
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Caption: The DJ-1 protein is activated by oxidative stress and modulates key signaling

pathways such as PI3K/Akt and ERK1/2 to promote cell survival. It also activates the

transcription factor Nrf2, leading to an antioxidant response, and inhibits the pro-apoptotic

protein p53.
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Caption: A general experimental workflow to assess the antiproliferative effects of DJ-1-IN-1 on

a cancer cell line.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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